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Cat. No.: B155501
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3-(4-Bromophenyl)propionic acid (CAS No. 1643-30-7) is a valuable carboxylic acid
intermediate widely utilized by researchers in pharmaceutical development and organic
synthesis.[1][2] Its structure, featuring a bromophenyl group, makes it a key building block for
creating more complex molecules, particularly in the development of novel anti-inflammatory
drugs.[1] However, like many reactive intermediates, its utility in the lab is matched by a distinct
hazard profile that necessitates a thorough understanding of its Safety Data Sheet (SDS).

This guide moves beyond a simple recitation of SDS sections. As a senior application scientist,
the objective here is to provide a practical, in-depth interpretation of the safety data, explaining
the causality behind handling protocols and emergency procedures. For drug development
professionals and researchers, mastering the safe use of such reagents is fundamental to both
personal safety and the integrity of experimental outcomes.

Hazard Identification: Deconstructing the Risk
Profile

The primary risks associated with 3-(4-Bromophenyl)propionic acid are clearly defined by
the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. The
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compound is classified as hazardous, and understanding the nuances of these classifications

is the first step in establishing a self-validating system of safety in the laboratory.[3]

The compound is categorized as:

cause respiratory irritation.[3][4][5]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[4][5]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[4][5]

Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[4][5]

Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory System: May

These classifications dictate the specific precautions required for handling. For instance, its

classification as a skin and eye irritant (Category 2) is why prolonged, direct contact must be

avoided and why specific personal protective equipment (PPE) is mandatory. The potential for

respiratory irritation underscores the need for handling the solid form in a well-ventilated area,

preferably a chemical fume hood, to prevent inhalation of airborne dust particles.[3]

Data Presentation: GHS Hazard Summary

Hazard Class GHS Category Signal Word Hazard Statement
o ) H302: Harmful if
Acute Toxicity, Oral Category 4 Warning
swallowed[5][6]
. o i H315: Causes skin
Skin Irritation Category 2 Warning S
irritation[5][6]
) o ] H319: Causes serious
Serious Eye Irritation Category 2 Warning o
eye irritation[5][6]
Specific Target Organ H335: May cause
Toxicity (Single Category 3 Warning respiratory irritation[5]
Exposure) [6]

Mandatory Visualization: GHS Pictograms
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GHS Pictograms for 3-(4-Bromophenyl)propionic Acid

* Irritant (skin and eye)
 Skin Sensitizer

* Acute Toxicity (harmful)
» Narcotic Effects

» Respiratory Tract Irritant

Click to download full resolution via product page

Caption: GHS Exclamation Mark Pictogram and Associated Hazards.

Proactive Safety: Engineering Controls & Personal
Protective Equipment (PPE)

A foundational principle of laboratory safety is the "Hierarchy of Controls." Before relying on
PPE, we must first consider engineering and administrative controls.

Engineering Controls: The most effective control is to handle 3-(4-Bromophenyl)propionic
acid within a certified chemical fume hood.[3] This not only contains any dust generated during
weighing or transfer but also protects the user from respiratory irritation. Workstations must be
equipped with easily accessible eyewash stations and safety showers, a non-negotiable
requirement when working with any substance classified as a skin and eye irritant.[3][4]

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and the
chemical. The choice of PPE must directly address the hazards identified.

o Eye and Face Protection: Given the "Causes serious eye irritation” classification, standard
safety glasses are insufficient. Chemical safety goggles that form a seal around the eyes are
required.[7] If there is a significant risk of splashing, a full face shield should be worn in
addition to goggles.

o Skin Protection: A standard lab coat is required. To prevent skin irritation, wear appropriate
protective gloves. Nitrile gloves are a common choice in a laboratory setting, but it is crucial
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to inspect them for tears or punctures before each use and to remove them carefully to avoid
contaminating the skin.[4][6]

o Respiratory Protection: Under normal conditions of use within a fume hood, respiratory
protection is not typically required. However, if engineering controls are not available or are
insufficient to control airborne dust, a NIOSH/MSHA-approved respirator (such as an N95
dust mask) should be used.[3][8]

Mandatory Visualization: Hierarchy of Controls
Workflow

Hierarchy of Controls for 3-(4-Bromophenyl)propionic Acid
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Caption: Hierarchy of controls for managing chemical exposure.

Emergency Response: First Aid and Spill
Management

Even with robust preventative measures, accidents can happen. A clear, rehearsed emergency
plan is critical.

Experimental Protocols: First-Aid Measures

In any exposure event, the primary goal is to remove the source of contamination and seek
medical attention.

If Inhaled:

Causality: The compound may cause respiratory irritation.[3] Rapid removal from the
contaminated atmosphere is paramount.

Protocol: Immediately move the affected person to fresh air.[3][4] If breathing is difficult or
stops, provide artificial respiration. Seek immediate medical attention.[3]

If on Skin:

Causality: The compound causes skin irritation.[3] The goal is to remove the solid material
and wash the affected area to minimize contact time.

Protocol: Immediately wash the affected skin with plenty of soap and water for at least 15
minutes.[3][4] Remove any contaminated clothing. If skin irritation persists after washing,
seek medical attention.[3][4]

If in Eyes:

Causality: This is a serious eye irritant.[3] Immediate and prolonged flushing is essential to
prevent damage to the cornea.

Protocol: Immediately flush the eyes with copious amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids occasionally.[3][4] Remove contact lenses if
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present and easy to do so.[4] Seek immediate medical attention.

If Swallowed:

Causality: The compound is harmful if swallowed.[3] The objective is to dilute the substance
in the stomach without inducing vomiting, which can cause further damage to the
esophagus.

Protocol: Clean the mouth with water and have the person drink plenty of water.[3][4] Do
NOT induce vomiting. Call a poison control center or doctor for treatment advice.[3][6]

Experimental Protocols: Accidental Spill Response

For a small, solid spill:

Assess and Secure: Ensure the area is well-ventilated. Wear all required PPE (goggles,
gloves, lab coat).

Contain: Prevent the dust from becoming airborne. Gently cover the spill with a dry, inert
material like sand or vermiculite.[9]

Clean-Up: Carefully sweep or scoop up the absorbed material and place it into a suitable,
labeled container for disposal.[4] Avoid actions that create dust.

Decontaminate: Clean the spill area with soap and water.

Dispose: The collected waste must be treated as hazardous and disposed of through an
approved waste disposal plant, following all local and national regulations.[4]

Storage, Stability, and Disposal

Proper Storage: To ensure the stability of 3-(4-Bromophenyl)propionic acid and prevent

hazardous reactions, it must be stored correctly.

Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3][4]

Incompatibilities: Store away from strong oxidizing agents, as these can cause exothermic
and potentially dangerous reactions.[3][4][6]
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» Conditions to Avoid: Protect from excess heat and prevent the formation of dust.[3][6]

Disposal: Unused material and contaminated waste must be disposed of as hazardous waste.
[4] Never dispose of this chemical down the drain or in regular trash. Always consult your
institution's environmental health and safety (EHS) office and follow local, regional, and
national hazardous waste regulations.[4]

Mandatory Visualization: Safe Storage Logic

3-(4-Bromophenyl)propionic Acid
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Caption: Key parameters for the safe storage of the compound.

Technical Data at a Glance

Having key physical properties readily available is crucial for experimental planning and safety
assessment.

Data Presentation: Physical and Chemical Properties
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Property Value Source
Molecular Formula CoHoBrO:2 [11[5]16]
Molecular Weight 229.07 g/mol [1][5]
Appearance White crystal / Solid [11[3]
Melting Point 133 - 136 °C (271.4 - 276.8 °F)  [3][6][8]
Odor Stench [3][6]

Incompatible Materials Strong oxidizing agents

[3]41(6]

Carbon monoxide (CO),
Carbon dioxide (COz2),
Hydrogen bromide

Hazardous Decomposition

[3]41(6]

Products

Conclusion

3-(4-Bromophenyl)propionic acid is an indispensable tool in modern chemical and
pharmaceutical research. Its potential hazards, while significant, are manageable through a
disciplined and informed approach to safety. By internalizing the information contained within its
SDS—understanding not just what to do, but why—researchers can ensure a safe laboratory
environment that fosters innovation. Adherence to engineering controls, consistent and correct
use of PPE, and a clear understanding of emergency procedures form a self-validating system
of safety that protects the scientist and the science.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Hill Brothers Chemical Company. (2001). propionic acid. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 5. 3-(4-Bromophenyl)propionic acid | COH9BrO2 | CID 2735609 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 6. fishersci.ie [fishersci.ie]

¢ 7. file.medchemexpress.com [file.medchemexpress.com]

e 8. 3-(4-JRZEF)AMR 98% | Sigma-Aldrich [sigmaaldrich.com]
¢ 9. hillorothers.com [hillbrothers.com]
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Bromophenyl)propionic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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